Cas no 752971-41-8 (a-Me-D-Phe(4-Br)-OH)

• Product Name: a-Me-D-Phe(4-Br)-OH
• CAS No: 752971-41-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD08752468
• CID: 561748
• PubChem ID: 15546154
• Update Time: 2025-06-12

a-Me-D-Phe(4-Br)-OH Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,4-bromo-a-methyl-
• (R)-2-Amino-2-methyl-3-(4-bromophenyl)propionicacid
• (2R)-2-amino-3-(4-bromophenyl)-2-methylpropanoic acid
• (R)-Α-METHYL-4-BROMOPHENYLALANINE
• H-alpha-Me-D-Phe(4-Br)-OH
• (R)-2-Amino-3-(4-bromo-phenyl)-2-methyl-propionic acid
• DTXSID40573940
• A897886
• 4-Bromo-alpha-methyl-D-phenylalanine
• CS-0363159
• (R)-2-amino-3-(4-bromophenyl)-2-methylpropanoic acid
• AB48910
• 752971-41-8
• MFCD08752468
• AKOS027322218
• (R)-alpha-Methyl-4-bromophenylalanine (>98%, >94%ee) (H-D-aMePhe(4-Br)-OH)
• 4-Bromo-a-methyl-D-phenylalanine
• SCHEMBL12530276
• DB-257988
• (R)-alpha-Methyl4-bromophenylalaine
• a-Me-D-Phe(4-Br)-OH

• MDL： MFCD08752468
• Inchi： 1S/C10H12BrNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： PEGRPUVDOKWERK-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.49390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on a-Me-D-Phe(4-Br)-OH

Comprehensive Overview of a-Me-D-Phe(4-Br)-OH (CAS No. 752971-41-8): Properties, Applications, and Research Insights

The compound a-Me-D-Phe(4-Br)-OH (CAS No. 752971-41-8) is a specialized non-natural amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the methyl group substitution at the alpha position and the brominated phenyl ring, make it a valuable building block for peptide synthesis and drug discovery. Researchers frequently search for terms like "a-Me-D-Phe(4-Br)-OH synthesis", "CAS 752971-41-8 applications", and "brominated amino acid derivatives", reflecting its growing relevance in modern science.

One of the most intriguing aspects of a-Me-D-Phe(4-Br)-OH is its role in peptidomimetics, where it mimics natural peptides while offering enhanced metabolic stability. This property aligns with current trends in targeted drug delivery and precision medicine, addressing frequent queries about "improving peptide bioavailability". The bromine atom at the para position of the phenyl ring further enables cross-coupling reactions, a feature often explored in click chemistry applications—a hot topic in bioconjugation studies.

From a synthetic chemistry perspective, CAS 752971-41-8 demonstrates remarkable versatility. Its chiral center (D-configuration) makes it particularly useful for creating enantiomerically pure compounds, answering common search questions like "how to achieve stereoselective synthesis". Recent publications highlight its incorporation into GPCR-targeting ligands and enzyme inhibitors, coinciding with industry interest in "next-generation therapeutic peptides". The methyl group's steric influence also contributes to novel conformational restrictions in peptide design—a key focus area in structure-activity relationship (SAR) studies.

Quality control of a-Me-D-Phe(4-Br)-OH involves rigorous HPLC analysis and chiral purity verification, addressing laboratory professionals' frequent searches for "amino acid analytical methods". The compound's UV absorption characteristics (due to the bromophenyl moiety) facilitate detection at 254 nm, making it compatible with standard peptide monitoring protocols. These technical attributes respond to the increasing demand for "characterization of modified amino acids" in proteomics research.

In material science applications, the 4-bromophenyl group enables surface functionalization through palladium-catalyzed reactions—connecting to trending searches about "biomaterial modification techniques". This has potential implications for developing biosensors and drug-eluting coatings, particularly in orthopedic and dental implant technologies where "peptide-modified surfaces" show promise for improved biocompatibility.

The compound's stability profile meets growing industry needs for thermostable peptide analogs, as evidenced by searches for "heat-resistant amino acid derivatives". Its lipophilicity (logP ~2.8) makes it valuable for designing blood-brain barrier penetrating peptides, a critical consideration in neuropharmaceutical development. These characteristics position a-Me-D-Phe(4-Br)-OH as a strategic component in addressing contemporary challenges like "CNS drug delivery" and "peptide drug formulation".

Emerging research suggests potential applications in fluorescent probes development, leveraging the bromophenyl group's heavy-atom effect for phosphorescence enhancement. This aligns with increasing searches for "amino acid-based imaging agents" in diagnostic applications. The compound's metal-binding capacity also opens possibilities in catalytic peptide design, responding to interest in "bioinspired catalysis"—a rapidly evolving field bridging chemistry and biotechnology.

Regulatory considerations for CAS 752971-41-8 emphasize its classification as a research chemical, with proper handling following standard laboratory safety protocols. This addresses common queries about "amino acid derivative storage conditions" while ensuring compliance with international chemical regulations. The compound's non-hazardous nature under normal handling conditions makes it accessible for academic and industrial research without special permitting requirements.

Future directions for a-Me-D-Phe(4-Br)-OH research may explore its incorporation into macrocyclic peptides—a trending topic in peptide therapeutics—and its potential in protein-protein interaction inhibitors. These applications respond to the pharmaceutical industry's focus on "beyond-rule-of-five" molecules and "disruptive peptide technologies", ensuring this compound remains at the forefront of innovative drug discovery approaches.